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Compound of Interest

4,5-Dimethyl-3-hydroxy-2(5H)-
Compound Name:
furanone-13C2

Cat. No.: B590937

Introduction

Sotolon (4,5-dimethyl-3-hydroxy-2,5-dihydrofuran-2-one) is a potent aroma compound that
significantly influences the sensory profile of fortified wines such as Sherry, Port, and Madeira.
[1][2] Depending on its concentration, it can impart desirable nutty, spicy, and curry-like notes;
however, at high levels, it can be associated with premature aging and off-flavors.[1][2][3]
Accurate quantification of sotolon is therefore crucial for quality control and process
optimization in the production of fortified wines.

This application note describes a robust and sensitive method for the determination of sotolon
in fortified wines using a simplified liquid-liquid extraction (LLE) sample preparation followed by
Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method is
demonstrated to be rapid, requiring minimal sample and solvent volumes, and is suitable for
the wide concentration range of sotolon typically found in these complex matrices.[1][2][4]

Experimental
Sample Preparation: Miniaturized Liquid-Liquid Extraction

A streamlined single-step liquid-liquid extraction protocol is employed for the efficient extraction
of sotolon from the wine matrix.[1][2][4]

Instrumentation
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The analysis is performed on a Liquid Chromatography system coupled to a triple quadrupole
mass spectrometer.

Method Validation

The analytical method was validated for linearity, precision (intra- and inter-day), recovery, and
sensitivity (Limit of Quantification, LOQ). The validation was performed using a synthetic
fortified wine matrix to ensure accuracy.[1]

Results and Discussion

The developed LC-MS/MS method provides excellent selectivity and sensitivity for the
quantification of sotolon in fortified wines. The chromatographic conditions ensure good peak
shape and separation from matrix interferences. The use of Multiple Reaction Monitoring
(MRM) enhances the specificity of the detection. The method was successfully applied to the
analysis of various fortified wine samples, demonstrating its suitability for routine analysis.[1][4]
Sotolon was detected and quantified in fortified wines at concentrations ranging from 6.3 to 810

Ho/L.[1][5]

Protocols

1. Sample Preparation Protocol: Miniaturized Liquid-Liquid Extraction

o Pipette 1 mL of the fortified wine sample into a 2 mL microcentrifuge tube.

e Add 500 pL of ethyl acetate to the tube.

» Vortex the mixture vigorously for 1 minute to ensure thorough mixing and extraction.

o Centrifuge the tube at 10,000 rpm for 5 minutes to separate the organic and aqueous
phases.

o Carefully collect the upper organic phase (ethyl acetate) and transfer it to a new
microcentrifuge tube.

o Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen.
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formic acid in water).

Vortex briefly to dissolve the residue.

2. LC-MS/MS Analysis Protocol

Liquid Chromatography (LC) Conditions:

Reconstitute the dried extract in 250 pL of the initial mobile phase (5% methanol in 0.1%

Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Parameter

Value

Column

Kinetex C18, 150 x 2.1 mm, 2.6 um, 100 A

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B Methanol
Flow Rate 0.4 mL/min
Injection Volume 5pL
Column Temperature 40°C

Gradient

5% B for 4 min, to 30% B in 2 min, to 100% B in
1 min, hold for 3 min, then backto 5% B in 5
min

Total Run Time

15 min

Mass Spectrometry (MS) Conditions:
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Parameter Value

lonization Mode Electrospray lonization (ESI), Positive
Nebulizing Gas Flow 2.5 L/min

Drying Gas Flow 17.5 L/min

Desolvation Line Temp. 250°C

Block Heater Temp. 400°C

MRM Transitions Precursor lon (m/z)

129.1

129.1

Collision Energy -18 eV

Quantitative Data Summary

Table 1: Method Validation Parameters

Parameter Result
Linearity (R?) 0.9999[1][4]
Intra-day Precision (%RSD) < 10%[1][4]
Inter-day Precision (%RSD) < 10%[1][4]
Recovery ~95%][1][4]
Limit of Quantification (LOQ) 0.04 pg/L[1][4]

Table 2: Sotolon Concentration in Fortified Wines
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Sotolon Concentration

Wine Type Age Range (years
yp g ge (years) Range (ugiL)
Various Fortified Wines 3-115 6.3 - 810[1][4][5]
Madeira Wines Not specified up to 2000[1]
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Caption: Experimental workflow for sotolon quantification in fortified wines.
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Caption: Key parameters for LC-MS/MS method validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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